![molecular formula C13H11IN2O B7538681 N-(4-iodophenyl)-6-methylpyridine-2-carboxamide](/img/structure/B7538681.png)
N-(4-iodophenyl)-6-methylpyridine-2-carboxamide
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Overview
Description
N-(4-iodophenyl)-6-methylpyridine-2-carboxamide, also known as IMPY, is a chemical compound that has gained significant attention from the scientific community due to its potential applications in medicinal chemistry and drug development. IMPY belongs to the class of pyridine carboxamides and has a molecular formula of C13H11IN2O.
Mechanism of Action
The mechanism of action of N-(4-iodophenyl)-6-methylpyridine-2-carboxamide is not fully understood, but it is believed to act as a ligand for various receptors in the brain, including the sigma-1 receptor and the imidazoline receptor. It has also been shown to inhibit the activity of monoamine oxidase, an enzyme involved in the breakdown of neurotransmitters.
Biochemical and physiological effects:
This compound has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of cell proliferation, and the induction of apoptosis in cancer cells. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-iodophenyl)-6-methylpyridine-2-carboxamide is its potential as a diagnostic agent for Alzheimer's disease, as it has been shown to selectively bind to beta-amyloid plaques in the brain. However, one of the limitations of this compound is its relatively low affinity for its target receptors, which may limit its effectiveness as a therapeutic agent.
Future Directions
There are several potential future directions for research on N-(4-iodophenyl)-6-methylpyridine-2-carboxamide, including the development of more potent derivatives with higher affinity for target receptors, the investigation of its potential as a therapeutic agent for neurodegenerative diseases and cancer, and the optimization of its synthesis and radiolabeling methods for diagnostic imaging. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential interactions with other drugs and receptors.
Synthesis Methods
The synthesis of N-(4-iodophenyl)-6-methylpyridine-2-carboxamide involves a multi-step process that begins with the reaction of 4-iodoaniline with ethyl acetoacetate to form 4-iodophenylpyruvic acid ethyl ester. This intermediate is then reacted with methylamine to form N-(4-iodophenyl)-2-methylpyridine-2-carboxamide, which is subsequently converted to this compound by reacting it with methyl iodide.
Scientific Research Applications
N-(4-iodophenyl)-6-methylpyridine-2-carboxamide has been extensively studied for its potential applications in the field of medicinal chemistry, particularly in the development of diagnostic and therapeutic agents for various diseases. One of the main areas of research has been in the development of radiolabeled this compound derivatives for the imaging of beta-amyloid plaques in Alzheimer's disease. This compound has also been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells.
properties
IUPAC Name |
N-(4-iodophenyl)-6-methylpyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11IN2O/c1-9-3-2-4-12(15-9)13(17)16-11-7-5-10(14)6-8-11/h2-8H,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJAALVXTPXFXOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)C(=O)NC2=CC=C(C=C2)I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11IN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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